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Compound of Interest

Compound Name: P-88-8991

CAS No.: 133454-55-4

Cat. No.: B1671728

Get Quote

Welcome to the technical support guide for P-88-8991 (also known as Iloperidone metabolite

P88). This resource is designed for researchers, scientists, and drug development

professionals to provide clear, actionable guidance on the solubility and handling of this

compound. Our goal is to equip you with the necessary information to ensure the success and

reproducibility of your experiments.

Frequently Asked Questions (FAQs)
This section addresses the most common questions regarding the handling of P-88-8991.

Q1: What is P-88-8991 and what are its basic properties?

P-88-8991 is an active metabolite of Iloperidone, an atypical antipsychotic.[1][2] It is a small

molecule with a molecular weight of 428.5 g/mol .[1] For identification purposes, the CAS

number is 133454-55-4.[1] P-88-8991 is supplied as a solid, typically a white to off-white

powder.[1]

Q2: What is the known solubility of P-88-8991 in common laboratory solvents?
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The solubility of P-88-8991 varies significantly across different solvents. Based on available

data, we have compiled the following summary table for your convenience.
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Solvent Solubility
Molar
Equivalent (at
max)

Notes Source(s)

DMSO 25 mg/mL ~58.34 mM

Ultrasonication

may be required.

Use of newly

opened,

anhydrous

DMSO is

recommended as

hygroscopic

DMSO can

negatively impact

solubility.

[1][3]

Methanol Slightly soluble Not Quantified

Qualitative

assessment.

Precise

concentration not

determined.

[4][5]

Chloroform Slightly soluble Not Quantified

Qualitative

assessment.

Precise

concentration not

determined.

[4][5]

Water Not Determined Not Applicable A Safety Data

Sheet indicates

that aqueous

solubility has not

been

determined,

which typically

implies it is low.

Direct dissolution

in aqueous

[6]
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buffers is not

recommended.

PBS / Saline Likely Poor Not Applicable

Direct dissolution

is not

recommended.

Must be

prepared by

diluting a stock

from an organic

solvent like

DMSO.

[1]

Q3: How should I prepare a high-concentration stock solution of P-88-8991?

Based on its excellent solubility in DMSO, this is the recommended solvent for preparing

primary stock solutions. A detailed, step-by-step protocol is provided in the "Experimental

Protocols" section of this guide. The key is to use anhydrous DMSO and aid dissolution with

sonication to achieve a concentration of up to 25 mg/mL.[1][3]

Q4: My P-88-8991 is not fully dissolving in DMSO, even at a lower concentration. What should I

do?

This is a common issue that can often be traced back to the quality of the solvent or the

physical properties of the compound batch.

Causality: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the

atmosphere. Water is a poor solvent for P-88-8991, so even small amounts of water in your

DMSO can significantly reduce its solvating power for this compound.[1]

Solution:

Use Anhydrous Solvent: Always use a new, sealed bottle or a properly stored bottle of

anhydrous, high-purity DMSO.

Apply Energy: Gently warm the solution (e.g., in a 37°C water bath) and use a bath

sonicator. These methods increase the kinetic energy of the solvent and solute molecules,

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.medchemexpress.com/Iloperidone-metabolite-Hydroxy-Iloperidone.html
https://www.benchchem.com/product/b1671728/docs?utm_src=pdf-body#technical-support-center-solubility-and-handling-of-p-88-8991
https://www.medchemexpress.com/Iloperidone-metabolite-Hydroxy-Iloperidone.html
https://www.fishersci.nl/nl/en/browse/cas/133454-55-4
https://www.benchchem.com/product/b1671728/docs?utm_src=pdf-body#technical-support-center-solubility-and-handling-of-p-88-8991
https://www.benchchem.com/product/b1671728/docs?utm_src=pdf-body#technical-support-center-solubility-and-handling-of-p-88-8991
https://www.medchemexpress.com/Iloperidone-metabolite-Hydroxy-Iloperidone.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671728?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


overcoming the energy barrier for dissolution.[1]

Start Small: When first working with a new compound, it is always best practice to test

solubility on a small amount before committing the entire vial.

Q5: Can I dissolve P-88-8991 directly in aqueous buffers like PBS or cell culture media?

No, this is not advisable. The available data strongly suggests that P-88-8991 has poor

aqueous solubility.[6] Attempting to dissolve it directly in an aqueous medium will likely result in

an insoluble suspension, leading to inaccurate concentration and unreliable experimental

results. The correct procedure is to first prepare a concentrated stock solution in DMSO and

then dilute this stock into your aqueous experimental medium.

Q6: How do I prepare a working solution for in vitro (cell-based) assays?

The standard method is to perform a serial dilution of your DMSO stock solution into the final

cell culture medium. The critical consideration is to minimize the final concentration of DMSO,

as it can be toxic to cells. A detailed protocol for this is available in the "Experimental Protocols"

section.

Troubleshooting Guide: Precipitation Issues
Q: I diluted my P-88-8991 DMSO stock solution into my aqueous buffer (e.g., PBS, cell media)

and it precipitated. What went wrong and how can I fix it?

This is a classic solubility challenge known as "crashing out," where a compound that is soluble

in an organic solvent becomes insoluble when the solution is diluted with a non-solvent (in this

case, water).

Underlying Principle: The high concentration of DMSO in the stock solution keeps P-88-8991
solvated. When this is rapidly diluted into an aqueous buffer, the local concentration of

DMSO around the drug molecules drops precipitously. If the final concentration of P-88-8991
is above its solubility limit in the final DMSO/water mixture, it will precipitate out of solution.

Follow this troubleshooting workflow to resolve the issue:
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Problem: Precipitation upon
dilution of DMSO stock

Step 1: Check Final DMSO %
Is it <0.5% (ideal) or <1% (max)?

Action: Increase final DMSO %
(if tolerated by assay)

No

Step 2: Improve Mixing Technique
Are you adding stock to buffer while vortexing?

Yes

Action: Add stock dropwise to vigorously
stirred or vortexing buffer.

No

Step 3: Use Intermediate Dilution
Did you perform a large dilution jump (e.g., 1:1000)?

Yes

Action: Perform a serial dilution.
(e.g., 1:10 in DMSO, then 1:100 in buffer)

No

Step 4: Re-evaluate Final Concentration
Is the final P-88-8991 concentration too high?

Yes

Action: Lower the final concentration
of P-88-8991 in your experiment.

Yes

Success: Clear Solution

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for compound precipitation.
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Experimental Protocols
Protocol 1: Preparation of a 25 mg/mL Stock Solution in DMSO

This protocol describes how to prepare a high-concentration primary stock of P-88-8991.

Materials:

P-88-8991 solid

Anhydrous Dimethyl Sulfoxide (DMSO), new or properly stored bottle

Sterile microcentrifuge tubes or amber glass vials

Calibrated precision balance

Bath sonicator

Methodology:

Weigh Compound: Tare a sterile, dry microcentrifuge tube or vial on a precision balance.

Carefully weigh the desired amount of P-88-8991 solid (e.g., 5 mg) into the container.

Record the exact weight.

Calculate Solvent Volume: Calculate the required volume of DMSO to achieve a 25 mg/mL

concentration.

Formula: Volume (mL) = Weight (mg) / 25 (mg/mL)

Example: For 5 mg of P-88-8991, you would need 5 mg / 25 mg/mL = 0.2 mL (or 200 µL)

of DMSO.

Add Solvent: Add the calculated volume of anhydrous DMSO to the vial containing the P-88-
8991.

Aid Dissolution: Cap the vial securely. Vortex briefly. Place the vial in a bath sonicator for 10-

15 minutes. The solution should become clear.[1][3] If particulates remain, gentle warming to

37°C can be applied in conjunction with sonication.
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Storage: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.[1]

Protocol 2: Preparation of a Working Solution for In Vitro Assays

This protocol details the serial dilution method to prepare a final working solution from a DMSO

stock, minimizing precipitation.

Materials:

25 mg/mL P-88-8991 stock solution in DMSO

Sterile cell culture medium or aqueous buffer (e.g., PBS)

Sterile polypropylene tubes

Calibrated micropipettes

Methodology (Example for a 10 µM final concentration):

Calculate Molarity of Stock:

Molarity (M) = (Concentration in g/L) / (Molecular Weight in g/mol )

25 mg/mL = 25 g/L

Molarity = 25 / 428.5 = 0.05834 M = 58.34 mM

Prepare Intermediate Dilution (Optional but Recommended): To avoid issues from a large

dilution factor, first dilute the 58.34 mM stock 1:10 in pure DMSO to create a 5.834 mM

intermediate stock.

Prepare Final Working Solution:

Determine the required dilution factor. To get from 5.834 mM (5834 µM) to 10 µM, the

dilution factor is 5834 / 10 = 583.4.
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To prepare 1 mL (1000 µL) of the final solution, you will need: 1000 µL / 583.4 = 1.71 µL of

the 5.834 mM intermediate stock.

Crucial Step: Add 998.29 µL of your cell culture medium or buffer to a sterile tube. While

vigorously vortexing the tube, slowly add the 1.71 µL of the intermediate stock solution.

This rapid mixing is key to preventing precipitation.

Verify Final DMSO Concentration:

The intermediate stock was 100% DMSO. The final dilution was 1:583.4.

Final DMSO % = (1 / 583.4) * 100% ≈ 0.17%. This is well below the typical 0.5% limit for

most cell-based assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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